Cas no 2228154-86-5 (5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine
• CAS No: 2228154-86-5
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6324073
• PubChem ID: 165798638
• Update Time: 2025-05-20

5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine
• EN300-1977561
• 2228154-86-5

• Inchi： 1S/C8H6ClN3O/c9-8-5(2-1-3-11-8)7-6(10)4-12-13-7/h1-4H,10H2
• InChI Key： FQWONWKUEOAPQG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine (CAS No: 2228154-86-5)

5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228154-86-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine consists of a pyridine ring substituted with a chlorine atom at the 2-position and an oxazole ring linked at the 4-position of the pyridine. The presence of both nitrogen and oxygen atoms in the oxazole moiety contributes to its unique electronic properties, which are essential for its interaction with biological targets. This structural motif is commonly found in bioactive molecules, suggesting that 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine may exhibit a range of pharmacological effects.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine has been investigated for its potential role in modulating various cellular processes. Preliminary studies have indicated that it may possess inhibitory properties against certain enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurological disorders. These findings have prompted further research to elucidate its mechanism of action and therapeutic potential.

The synthesis of 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloropyridine moiety and the oxazole ring necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

One of the key aspects of studying 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-amine is its interaction with biological targets. The chlorine substituent on the pyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biomolecules. Similarly, the oxazole ring can engage in hydrophobic interactions or form hydrogen bonds through its oxygen atoms. These interactions are critical for determining the compound's binding affinity and specificity to its target proteins or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-(2-chloropyridin-3-yl)-1,2-oxazol-4-am ine with potential targets using molecular docking simulations. These simulations provide valuable insights into how the compound may interact with biological systems at an atomic level. By integrating experimental data with computational models, scientists can refine their understanding of the compound's pharmacological properties and optimize its structure for improved efficacy.

The pharmacokinetic profile of 5-(2-chloropyridin -3 -yl)-1 , 2 -oxazol -4 -amine is another critical factor that influences its therapeutic potential. Studies have begun to explore its solubility, stability, and metabolic pathways in vitro and in vivo. Understanding these parameters is essential for determining appropriate dosing regimens and minimizing potential side effects. Additionally, pharmacokinetic modeling can help predict how the compound will behave in different biological systems, aiding in the design of more effective drug candidates.

In conclusion,5-( 2 -chloropy rid ine -3 -y l ) -1 , 2 -ox az ol -4 -amin e ( CAS No: 2228154 -86 -5 ) represents a promising scaffold for developing novel pharmaceuticals. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound,5-( 2 -chloropy rid ine -3 -y l ) -1 , 2 -ox az ol -4 -amin e is poised to play a significant role in addressing unmet medical needs across various disease areas.